4-hydroxy-2-isopentyl-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one

• Molecular Formula: C22H24O3S
• Molecular Weight: 368.5 g/mol
• IUPAC Name: 4-hydroxy-2-(3-methylbutyl)-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one
• InChI: InChI=1S/C22H24O3S/c1-16(2)13-14-22(17-9-5-3-6-10-17)15-19(23)20(21(24)25-22)26-18-11-7-4-8-12-18/h3-12,16,23H,13-15H2,1-2H3
• InChI Key: NIYHOWRUZNKWDW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCC1(CC(=C(C(=O)O1)SC2=CC=CC=C2)O)C3=CC=CC=C3

Description

4-hydroxy-2-isopentyl-2-phenyl-5-phenylsulfanyl-3H-pyran-6-one is a useful research compound. Its molecular formula is C22H24O3S and its molecular weight is 368.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared as described in General Method 6 from 1.5 mmol of 3-bromo-5,6-dihydro-4-hydroxy-6-(3-methylbutyl) -6-phenyl-2H-pyran-2-one (prepared in example CCC), 1.6 mmol of benzenethiol, and 1.6 mmol of piperidine in 20 mL of dichloromethane. The crude product was chromatographed on silica gel, eluting first with chloroform and then with 5% methanol in chloroform, to give the title compound, (m.p. 154°-155° C.). 1H NMR (DMSO-d6) δ 0.80 (m, 6 H), 0.97 (m, 1 H), 1.16 (m, 2 H), 1.42 (m, 1 H), 1.91 (m, 2 H), 3.40 (2 H+H2O), 6.45 (m, 2 H), 6.93 (m, 3 H), 7.37 (m, 5 H).